4-(4-Fluoro-3-methylphenyl)sulfonylmorpholine

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)sulfonylmorpholine
• InChI: InChI=1S/C11H14FNO3S/c1-9-8-10(2-3-11(9)12)17(14,15)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3
• InChI Key: DEBGUCCAMVHVME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOCC2)F
• Molecular Formula: C11H14FNO3S
• Molecular Weight: 259.30 g/mol

Description

4-(4-Fluoro-3-methylphenyl)sulfonylmorpholine, commonly known as F127, is a chemical compound that has gained significant attention in the field of scientific research due to its numerous applications.

Mechanism of Action

The mechanism of action of F127 is primarily attributed to its amphiphilic nature, which allows it to self-assemble into micelles and gels. In micellar systems, F127 molecules form a hydrophobic core and a hydrophilic shell, which can solubilize hydrophobic molecules such as drugs. In hydrogels, F127 molecules form a three-dimensional network that can entrap and release molecules.
Biochemical and Physiological Effects
F127 has been shown to have minimal toxicity and biocompatibility in vitro and in vivo studies. It has been used as a carrier for drug delivery systems, where it has been shown to enhance the bioavailability and efficacy of drugs. F127 has also been used in tissue engineering applications, where it has been shown to support cell growth and proliferation.

Advantages and Limitations for Lab Experiments

F127 has several advantages for lab experiments, including its ability to form micelles and gels, its biocompatibility, and its ease of use. However, F127 also has some limitations, including its sensitivity to pH and temperature, which can affect its stability and performance.

Future Directions

There are several future directions for the use of F127 in scientific research. One potential application is in the development of drug delivery systems for cancer therapy, where F127 can be used to solubilize hydrophobic drugs and target cancer cells. Another potential application is in the development of tissue engineering scaffolds, where F127 can be used to create hydrogels that mimic the extracellular matrix of tissues. Additionally, F127 can be used in the development of sensors and diagnostic tools, where it can be used to encapsulate and detect biomolecules.

Synthesis Methods

F127 is synthesized through a multistep process that involves the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is purified through crystallization to obtain F127 as a white solid.

Scientific Research Applications

F127 has been widely used in scientific research due to its unique properties, including its ability to form micelles and gels. Micelles are spherical structures formed by the aggregation of amphiphilic molecules in a solvent, while gels are three-dimensional networks of cross-linked polymers. F127 is commonly used as a surfactant in micellar systems and as a gelling agent in hydrogels.